Cas no 625119-52-0 (Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-)

• Product Name: Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-
• CAS No: 625119-52-0
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 1637966
• PubChem ID: 69756619
• Update Time: 2025-04-21

Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-
• 625119-52-0
• 1-chloro-5-ethoxy-3-methyl-2-nitrobenzene
• DB-093012
• WPBPLLZEYRPLLN-UHFFFAOYSA-N
• SCHEMBL6370917

• Inchi： 1S/C9H10ClNO3/c1-3-14-7-4-6(2)9(11(12)13)8(10)5-7/h4-5H,3H2,1-2H3
• InChI Key： WPBPLLZEYRPLLN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 215.035
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers